Cas no 1803562-50-6 (5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride)

• Product Name: 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride
• CAS No: 1803562-50-6
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD28505946
• CID: 4615512
• PubChem ID: 119031419
• Update Time: 2025-05-19

5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride

• MDL： MFCD28505946
• Inchi： 1S/C6H11NO.ClH/c7-4-6-2-1-3-8-5-6;/h2H,1,3-5,7H2;1H
• InChI Key： UBOQUUZMNNNQHS-UHFFFAOYSA-N
• SMILES： C(C1COCCC=1)N.Cl

5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride

Introduction to 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride (CAS No. 1803562-50-6)

5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride (CAS No. 1803562-50-6) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound belongs to the class of dihydropyran derivatives, which have garnered considerable attention due to their versatile applications in drug design and development. The presence of a hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and medicinal research.

The structural motif of 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride consists of a dihydropyran ring fused with an amine functional group, positioned at the 3-position of the ring. This configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The hydrochloride salt form ensures that the compound is highly soluble in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in dihydropyran derivatives due to their potential as scaffolds for developing novel therapeutic agents. The amine group in 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities. This compound has been explored in several research studies as a precursor for pharmacophores targeting various diseases.

One of the most compelling aspects of 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride is its role in the development of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The dihydropyran ring provides a rigid scaffold that can mimic natural substrates or inhibitors, while the amine group allows for selective binding to active sites on target enzymes. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on several kinases, including those involved in tumor proliferation and survival pathways.

The synthesis of 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the dihydropyran ring through cyclization reactions, followed by functionalization at the 3-position with an amine group. The final step involves conversion to the hydrochloride salt to enhance stability and solubility. Advanced synthetic methodologies, such as catalytic hydrogenation and transition-metal-catalyzed reactions, have been employed to optimize the synthetic route and improve scalability.

From a medicinal chemistry perspective, 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride represents an excellent starting point for designing novel drug candidates. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as bioavailability, metabolic stability, and selectivity. Researchers have leveraged this compound to develop libraries of analogs with enhanced binding affinity and reduced off-target effects. These efforts have led to several patents and ongoing clinical trials exploring its therapeutic potential.

The biological activity of 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has shown promise in inhibiting enzymes involved in pain signaling pathways, making it a candidate for developing new analgesics. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential use for treating neurological disorders.

The pharmaceutical industry has recognized the significance of dihydropyran derivatives, including 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride, due to their broad spectrum of biological activities and synthetic tractability. Companies are investing heavily in research aimed at discovering new applications for these compounds. Collaborative efforts between academic institutions and pharmaceutical firms are accelerating the translation of laboratory findings into clinical therapies. This synergy between research and industry is driving innovation in drug discovery.

The future prospects of 5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride are promising, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and anti-inflammatory treatments. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to rapidly identify new derivatives with improved pharmacological profiles. These tools are essential for accelerating the drug development pipeline and bringing novel treatments to patients more efficiently.

In conclusion,5,6-dihydro-2H-pyran-3-ylmethanamine hydrochloride (CAS No. 1803562-50-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. With continued advancements in synthetic chemistry and medicinal biology,this compound is poised to play a pivotal role in future drug discovery efforts, offering hope for improved treatments across multiple therapeutic domains.